Molecular design of new organic sensitizers based on thieno[1,4]benzothiazine for dye-sensitized solar cells†
RSC Advances Pub Date: 2015-06-22 DOI: 10.1039/C5RA07785K
Abstract
A novel thieno[1,4]benzothiazine donor has been developed for the first time to construct metal-free organic sensitizers, which exhibit more dramatically red-shifted absorptions than phenothiazine-based dyes. Under AM 1.5G irradiation, the conversion efficiency of the new dye TBT-1-based DSSC (η = 7.6%) approximates to that of the phenothiazine-based PT-C6, indicating thieno[1,4]benzothiazine would be a promising electron donor for the construction of organic optoelectronic materials.
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